Cas no 5543-09-9 (s-triazolo[4,3-a]pyridine-3-carboxamide (7ci,8ci))

s-triazolo[4,3-a]pyridine-3-carboxamide (7ci,8ci) structure
5543-09-9 structure
Product Name:s-triazolo[4,3-a]pyridine-3-carboxamide (7ci,8ci)
CAS No:5543-09-9
MF:C7H7N3
MW:133.150580644608
CID:943912
PubChem ID:252122
Update Time:2025-04-19

s-triazolo[4,3-a]pyridine-3-carboxamide (7ci,8ci) Chemical and Physical Properties

Names and Identifiers

    • s-triazolo[4,3-a]pyridine-3-carboxamide (7ci,8ci)
    • NSC73365
    • SCHEMBL2736776
    • s-Triazolo[4,3-a]pyridine, 6-methyl-
    • 6-Methyl[1,2,4]triazolo[4,3-a]pyridine #
    • 6-methyl-[1,2,4]triazolo[4,3-a]pyridine
    • NCIOpen2_000554
    • DTXSID40291132
    • 4919-09-9
    • NSC-73365
    • MFCD09994413
    • AKOS006312619
    • 6-Methyl[1,2,4]triazolo[4,3-a]pyridine
    • AUGPQVPSNGKVJD-UHFFFAOYSA-N
    • 5543-09-9
    • s-Triazolo[4, 6-methyl-
    • Inchi: 1S/C7H7N3/c1-6-2-3-7-9-8-5-10(7)4-6/h2-5H,1H3
    • InChI Key: AUGPQVPSNGKVJD-UHFFFAOYSA-N
    • SMILES: N12C=NN=C1C=CC(C)=C2

Computed Properties

  • Exact Mass: 133.063997236g/mol
  • Monoisotopic Mass: 133.063997236g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 30.2Ų
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